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An In-depth Technical Guide to Allyl Propyl Disulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl propyl disulfide (APDS) is a volatile organosulfur compound and a primary constituent of

onion oil, contributing to the characteristic pungent aroma of onions and garlic.[1][2][3][4][5]

Beyond its role as a flavor and fragrance agent, APDS has attracted scientific interest for its

potential biological activities and applications in various fields. This guide provides a

comprehensive overview of its physical and chemical properties, supported by experimental

protocols and logical workflows relevant to research and development.

Physical and Chemical Properties
The physical and chemical characteristics of allyl propyl disulfide are fundamental for its

handling, storage, and application in experimental settings.

Physical Properties
APDS is a pale-yellow liquid with a strong, irritating onion-like odor.[1][5][6] Its key physical

properties are summarized in the table below.
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Property Value Units Conditions Source(s)

Molecular

Formula
C₆H₁₂S₂ - - [1][2]

Molecular Weight 148.29 g/mol - [1][2][7]

Appearance
Pale-yellow,

clear oily liquid
-

Room

Temperature
[1][2][4][8]

Odor
Pungent, onion

and garlic-like
- - [4][6][8]

Boiling Point 195 - 200 °C @ 760 mmHg [8]

66 - 69 °C @ 16 mmHg [1][2]

Melting Point -15 °C - [2][4]

Density 0.93 - 1.005 g/cm³ @ 15-25 °C [1][8]

Refractive Index 1.497 - 1.522 - @ 20 °C [1][8]

Flash Point 54.4 - 57.2 °C - [2][4][8]

Vapor Pressure 0.39 - 1.35 mmHg @ 25 °C [1][2][8]

Water Solubility
Insoluble (<54

mg/L @ 25 °C)
mg/L @ 25 °C [1][2][4][8][9][10]

Organic Solvent

Solubility
Soluble -

In alcohol, ether,

chloroform
[1][8]

Chemical Properties and Reactivity
The chemistry of allyl propyl disulfide is primarily dictated by its disulfide (-S-S-) bond and the

allyl (CH₂=CHCH₂-) group.

Reactivity Profile: APDS can react vigorously with strong oxidizing agents.[2][3][9][11] It is

incompatible with acids, diazo compounds, alkali metals, and other strong reducing agents,

as these reactions can be exothermic and may produce flammable gases like hydrogen.[2]

[9][11]
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Decomposition: Upon burning or reaction with acid, it can decompose to produce toxic

fumes, including sulfur oxides and hydrogen sulfide.[2][3][9]

Biological Relevance: The presence of both the allyl groups and the disulfide chain is critical

for some of its biological activities, such as the induction of certain enzymes.[12][13] The

disulfide bond allows for redox activity, which may enable interaction with thiol-containing

proteins in signaling pathways.[13]

Experimental Protocols
Detailed methodologies are crucial for accurate characterization and utilization of allyl propyl
disulfide in a laboratory setting.

Protocol: Boiling Point Determination by Simple
Distillation
This protocol outlines the standard method for determining the boiling point of a liquid organic

compound.[14]

Objective: To experimentally verify the boiling point of an allyl propyl disulfide sample at

atmospheric pressure.

Materials and Equipment:

Round-bottom flask (50 mL)

Heating mantle

Distillation head (still head)

Thermometer (-10 to 250 °C)

Condenser (Liebig or Graham)

Receiving flask (Erlenmeyer or round-bottom)

Boiling chips
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Clamps and stands

Sample of allyl propyl disulfide

Procedure:

Apparatus Setup: Assemble the simple distillation apparatus in a fume hood. Ensure all glass

joints are securely connected.

Sample Preparation: Add approximately 20 mL of allyl propyl disulfide and 2-3 boiling

chips to the round-bottom flask. The boiling chips will ensure smooth boiling.

Thermometer Placement: Position the thermometer in the distillation head so that the top of

the mercury bulb is level with the bottom of the side-arm leading to the condenser.

Heating: Begin heating the flask gently with the heating mantle. Increase the temperature

gradually until the liquid begins to boil and vapor rises into the distillation head.

Observation: Observe the temperature as the vapor surrounds the thermometer bulb. The

temperature will rise and then stabilize.

Data Recording: Record the temperature at which a steady drip of condensate is collected in

the receiving flask. This stable temperature is the boiling point.

Completion: Stop heating once a small amount of liquid remains in the distillation flask; never

distill to dryness. Allow the apparatus to cool completely before disassembly.

Protocol: Compound Identification by GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and

identifying volatile compounds like APDS.

Objective: To confirm the identity and purity of an allyl propyl disulfide sample.

Materials and Equipment:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)
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Capillary column (e.g., HP-5MS, DB-5, or similar non-polar column)

Helium (carrier gas)

Microsyringe

Vials for sample and solvent

Allyl propyl disulfide standard

Solvent (e.g., Dichloromethane or Hexane)

Procedure:

Sample Preparation: Prepare a dilute solution of the allyl propyl disulfide sample (e.g., 1

µL in 1 mL of solvent). Prepare a similar solution of a known APDS standard for comparison.

Instrument Setup:

Injector: Set to a temperature of 250 °C.

Oven Program: Start at an initial temperature of 50 °C, hold for 2 minutes, then ramp up to

250 °C at a rate of 10 °C/min.

Carrier Gas Flow: Set Helium flow to a constant rate (e.g., 1 mL/min).

MS Detector: Set the transfer line temperature to 280 °C. Operate in Electron Ionization

(EI) mode, scanning a mass range of m/z 40-300.

Analysis: Inject 1 µL of the prepared sample into the GC. The sample will be vaporized and

carried through the column, where it separates from any impurities. As it elutes from the

column, it enters the mass spectrometer to be fragmented and detected.

Data Interpretation:

Retention Time: Compare the retention time of the major peak in the sample

chromatogram to that of the allyl propyl disulfide standard.
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Mass Spectrum: Analyze the mass spectrum of the peak. Look for the molecular ion peak

(M⁺) at m/z 148 and characteristic fragmentation patterns. The NIST Chemistry WebBook

can be used as a reference for its mass spectrum.[7][15]

Visualization of Logical Workflows
Workflow for Identification and Characterization
The following diagram illustrates a logical workflow for the comprehensive identification of an

unknown sample suspected to be allyl propyl disulfide, moving from basic physical tests to

definitive structural elucidation.
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Caption: Logical workflow for the characterization of allyl propyl disulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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